6-Methyl-2,4-dioxo-N'-5'-(4-pyridylcarbonyl)-1,2,3,4-tetrahydro-5-pyrimidinesulfonohydrazide

• IUPAC Name: N'-[(4-methyl-2,6-dioxo-1,3-diazinan-5-yl)sulfonyl]pyridine-4-carbohydrazide
• InChI: InChI=1S/C11H13N5O5S/c1-6-8(10(18)14-11(19)13-6)22(20,21)16-15-9(17)7-2-4-12-5-3-7/h2-6,8,16H,1H3,(H,15,17)(H2,13,14,18,19)
• InChI Key: MKXPHVNGASMODF-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(=O)NC(=O)N1)S(=O)(=O)NNC(=O)C2=CC=NC=C2
• Molecular Formula: C11H13N5O5S
• Molecular Weight: 327.32 g/mol

Description

6-Methyl-2,4-dioxo-N’-5’-(4-pyridylcarbonyl)-1,2,3,4-tetrahydro-5-pyrimidinesulfonohydrazide is a chemical compound with the CAS Registry Number 220654-99-9. It has a molecular weight of 327.32.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CC1C(C(=O)NC(=O)N1)S(=O)(=O)NNC(=O)C2=CC=NC=C2.

Physical And Chemical Properties Analysis

This compound has a solubility of 373.4 mg/L in 25 ºC water. It has a calculated density of 1.7±0.1 g/cm³. The index of refraction is calculated to be 1.669. The melting point is 295.81 ºC, and the boiling point is 678.13 ºC.

Scientific Research Applications

Chemical Properties and Immunotropic Activity

6-Methyl-2,4-dioxo-N'-5'-(4-pyridylcarbonyl)-1,2,3,4-tetrahydro-5-pyrimidinesulfonohydrazide, also known as kristafon, has been studied for its chemical properties and immunotropic activity. The effects of tautomerism on its structure when reacting with various acids and bases in aqueous media have been analyzed using spectroscopy techniques. It is shown that the immunotropic activity of kristafon phosphate and kristafon improves in hyaluronic acid solution (Ryzhova et al., 2010).

Synthesis of Derivatives

Another study focused on the synthesis of 1-(6-Methyl-2,4-Dioxo-1,2,3,4-Tetrahydro-3-Pyrimidinyl)Acetyl-4-Alkyl(Aryl)Thiosemicarbazides from this compound. These derivatives underwent cyclization to form 4-alkyl-1,2,4-triazole-2-thiones or 4-amino-1,3,4-thiadiazoles (Smicius et al., 2002).

Applications in Antitumor Activity

Another significant application is in the domain of antitumor activity. The synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, a potent lipid-soluble inhibitor of mammalian dihydrofolate reductase, demonstrated significant activity against Walker 256 carcinosarcoma in rats, showcasing its potential in cancer treatment (Grivsky et al., 1980).

Antimicrobial Activities

Furthermore, pyrido[2,3-d]pyrimidine derivatives synthesized using this compound have shown antimicrobial activities against some fungi and gram-positive and negative bacteria, indicating its potential for developing new antimicrobial agents (Ziarani et al., 2015).

Safety and Hazards

The safety data for this compound indicates that it has the following hazard statements: H302-H315-H319-H335. The precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501.